Cas no 1805079-90-6 (3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine)

• Product Name: 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine
• CAS No: 1805079-90-6
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4800630
• Update Time: 2025-06-08

3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-7-4(10)2-3(5(8)9)6(12)11-7/h2,5H,10H2,1H3,(H,11,12)
• InChI Key： UTRXVTDCTMJGSY-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C=1)N)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4

Additional information on 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine

Comprehensive Overview of 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine (CAS No. 1805079-90-6)

3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine (CAS No. 1805079-90-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine make it a versatile intermediate in organic synthesis. The presence of the amino and methoxy groups allows for selective functionalization, enabling the creation of diverse derivatives. Recent studies highlight its utility in designing novel heterocyclic compounds, which are pivotal in addressing challenges in medicinal chemistry, such as improving drug bioavailability and reducing side effects.

In the context of sustainability and green chemistry, 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine aligns with the growing demand for eco-friendly synthetic routes. Its incorporation into catalytic processes and biodegradable materials has been a topic of interest, resonating with global trends toward sustainable industrial practices. Researchers are also investigating its potential in crop protection, where its derivatives could offer safer alternatives to conventional agrochemicals.

The compound's CAS No. 1805079-90-6 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in supply chains. As the pharmaceutical industry expands, the demand for high-purity intermediates like 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine continues to rise, driven by advancements in precision medicine and personalized therapeutics. Its role in targeting specific biological pathways underscores its relevance in modern drug development.

From a technical perspective, the synthesis and characterization of 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine require meticulous attention to detail. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structural integrity. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's importance in high-value research applications.

In summary, 3-Amino-5-(difluoromethyl)-6-hydroxy-2-methoxypyridine (CAS No. 1805079-90-6) represents a cutting-edge tool for scientists exploring innovative solutions in healthcare and agriculture. Its multifaceted properties and adaptability position it as a key player in the evolution of functional materials and bioactive compounds, meeting the demands of a rapidly advancing scientific landscape.